Cas no 444192-90-9 ((2-benzyloctahydrocyclopenta[c]pyrrol-3a-yl)Methanol)

(2-benzyloctahydrocyclopenta[c]pyrrol-3a-yl)Methanol structure
444192-90-9 structure
Product Name:(2-benzyloctahydrocyclopenta[c]pyrrol-3a-yl)Methanol
CAS No:444192-90-9
Molecular Formula:C15H21NO
Molecular Weight:231.333344221115
CID:3028224
PubChem ID:58945125

(2-benzyloctahydrocyclopenta[c]pyrrol-3a-yl)Methanol Properties

Names and Identifiers

    • (2-benzyloctahydrocyclopenta[c]pyrrol-3a-yl)Methanol
    • (2-benzylhexahydrocyclopenta[c]pyrrol-3a(1H)-yl)methanol
    • Cyclopenta[c]pyrrole-3a(1H)-methanol, hexahydro-2-(phenylmethyl)-, (3aS,6aS)-
    • WLZ2938
    • {2-benzyl-octahydrocyclopenta[c]pyrrol-3a-yl}methanol
    • 1823299-24-6
    • AKOS040694073
    • (2-benzyl-hexahydro-cyclopenta[c]pyrrol-3a-yl)-methanol
    • rac-[(3aR,6aR)-2-benzyl-octahydrocyclopenta[c]pyrrol-3a-yl]methanol, cis
    • 444192-90-9
    • (2-benzyl-1,3,4,5,6,6a-hexahydrocyclopenta[c]pyrrol-3a-yl)methanol
    • SCHEMBL5465323
    • starbld0003544
    • EN300-317626
    • HUMHLGKGPBRHRM-UHFFFAOYSA-N
    • 2-BENZYL-(HEXAHYDROCYCLOPENTA[C]PYRROL-3A(1H)-YL)METHANOL
    • AT30097
    • InChIKey： HUMHLGKGPBRHRM-UHFFFAOYSA-N
    • Inchi： 1S/C15H21NO/c17-12-15-8-4-7-14(15)10-16(11-15)9-13-5-2-1-3-6-13/h1-3,5-6,14,17H,4,7-12H2
    • SMILES： OCC12CN(CC3C=CC=CC=3)CC1CCC2

Computed Properties

  • Exact Mass: 231.162314293g/mol
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Rotatable Bond Count: 3
  • Monoisotopic Mass: 231.162314293g/mol
  • Heavy Atom Count: 17
  • Complexity: 262
  • Isotope Atom Count: 0
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Covalently-Bonded Unit Count: 1
  • XLogP3: 2.2
  • Topological Polar Surface Area: 23.5Ų

(2-benzyloctahydrocyclopenta[c]pyrrol-3a-yl)Methanol Pricemore >>

Enterprise No. Product Name Cas No. Purity Specification Price Update Time Inquiry
1PlusChem
1P00DOTU-50mg
(2-benzyloctahydrocyclopenta[c]pyrrol-3a-yl)Methanol
 444192-90-9 98%
50mg
 $99.00 2024-05-02
Aaron
AR00DP26-50mg
(2-benzyloctahydrocyclopenta[c]pyrrol-3a-yl)Methanol
 444192-90-9 98%
50mg
 $111.00 2025-02-12
Ambeed
A1445707-1g
(2-Benzylhexahydrocyclopenta[c]pyrrol-3a(1H)-yl)methanol
 444192-90-9 98%
1g
 $304.0 2024-08-02
SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd.
BD01369772-1g
(2-Benzylhexahydrocyclopenta[c]pyrrol-3a(1H)-yl)methanol
 444192-90-9 98%
1g
 ￥2199.0 2024-04-18
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1574458-50mg
(3aS,6aS)-Hexahydro-2-(phenylmethyl)cyclopenta[c]pyrrole-3a(1H)-methanol
 444192-90-9 98%
50mg
 ￥720.00 2024-05-13
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.
X92875-50mg
(2-benzylhexahydrocyclopenta[c]pyrrol-3a(1H)-yl)methanol
 444192-90-9 98%
50mg
 ¥488.0 2023-09-05
SHANG HAI YI EN HUA XUE JI SHU Co., Ltd.
R116660-1g
(2-benzyloctahydrocyclopenta[c]pyrrol-3a-yl)Methanol
 444192-90-9 98%
1g
 ￥2112 2023-09-08

(2-benzyloctahydrocyclopenta[c]pyrrol-3a-yl)Methanol Related Literature

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Amadis Chemical Company Limited
(CAS:444192-90-9)(2-benzyloctahydrocyclopenta[c]pyrrol-3a-yl)Methanol
A1031112
Purity:99%
Quantity:1g
Price($):274.0